4-Fluorobenzylammonium

• Molecular Formula: C7H9FN+
• Molecular Weight: 126.15 g/mol
• IUPAC Name: (4-fluorophenyl)methylazanium
• InChI: InChI=1S/C7H8FN/c8-7-3-1-6(5-9)2-4-7/h1-4H,5,9H2/p+1
• InChI Key: IIFVWLUQBAIPMJ-UHFFFAOYSA-O
• Canonical SMILES: C1=CC(=CC=C1C[NH3+])F

Description

4-Fluorobenzylammonium is a useful research compound. Its molecular formula is C7H9FN+ and its molecular weight is 126.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

p-Fluorobenzylamine (3 eq.) was added to the methyl 3-hydroxy-4-oxo-10-{[(1R)-1-phenylethyl]amino}-4,6,7,8,9,10-hexahydropyrimido[1,2-a]azepine-2-carboxylate (prepared as described in Step 5 or Step 5A) dissolved in methanol. The mixture was stirred at 70° C. overnight, then cooled to room temperature for use directly in Step 7. In an alternative procedure (Step 6A), the solvent was removed and the crude product crystallized from acetonitrile several times to obtain a single diasteroisomer of the title compound as the 4-fluorobenzylammonium salt with d.e.>95%